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Compound of Interest

5-(4-Bromo-2-methoxyphenyl)-2-
Compound Name:

methyloxazole
CAS No.: 1260422-02-3
Cat. No.: B2445552

Get Quote

\ J

5-(4-Bromo-2-methoxyphenyl)-2-methyloxazole[1]
Part 1: Executive Technical Summary

CAS 1260422-02-3, chemically identified as 5-(4-Bromo-2-methoxyphenyl)-2-
methyloxazole, is a specialized heterocyclic building block. It serves as a critical intermediate
in the synthesis of p38 Mitogen-Activated Protein (MAP) Kinase Inhibitors, a class of
therapeutics targeting cytokine production in autoimmune diseases (e.g., rheumatoid arthritis,
Crohn's disease) [1].

The compound features a 2,5-disubstituted oxazole core with a 4-bromo-2-methoxyphenyl
moiety.[1][2] The bromine substituent acts as a versatile handle for palladium-catalyzed cross-
coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing for the rapid elaboration of
lead compounds.

Supply Chain Status: High-Value / Low-Volume
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This compound is not a commodity chemical. It is classified as a Tier 3 Research Chemical,
meaning it is typically produced on-demand or held in small stock quantities (milligram to gram
scale) by specialized vendors. Prices exhibit extreme volatility based on stock availability and
synthesis difficulty.

Part 2: Market Analysis & Pricing Intelligence

The following data aggregates current market listings. Note that "In-Stock" status for this CAS
often implies a lead time of 2-3 weeks for re-synthesis or purification.

Table 1: Global Supplier & Price Benchmarking (Q4 2023
Estimates)

. . ] Stock Primary
Supplier Catalog # Pack Size Price (USD) .
Status Region
) Lead Time (2- China/
Chemenu CM323544 1lg Inquire
3 wks) Global
Asia
In Stock )
RHAWN R048821 100 mg ~$380 o (Korea/China
(Limited)
Orion Custom Brazil /
o Custom 250 mg ~$1,100 ,
Scientific Synthesis LATAM
BOC ) Custom
) Custom 1lg Inquire ) USA/ Global
Sciences Synthesis

Critical Insight: The price disparity (approx.[1] $3,800/g vs.

500 -

2,000/g) for custom synthesis orders >5g.
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Part 3: Technical Specification & Synthesis Context

Understanding the synthesis of CAS 1260422-02-3 is vital for troubleshooting impurity profiles
during QC.

Retrosynthetic Analysis
The oxazole ring is likely constructed via the cyclization of an
-bromo ketone with an amide (Blumlein-Lewy synthesis or similar cyclodehydration).

e Precursors: 4-Bromo-2-methoxyacetophenone + Acetamide/Acetic Anhydride.

o Key Impurity Risk: Unreacted acetophenone (starting material) and regioisomeric oxazoles
(though less likely with this specific substitution pattern).

Molecular Properties

e Formula:

e Molecular Weight: 268.11 g/mol

e LogP: ~3.2 (Lipophilic, requires organic solvent for extraction)
e Solubility: Soluble in DMSO,

, DCM; Poor solubility in water.

Part 4: Validation Protocol (The "Science" of
Sourcing)

When sourcing rare intermediates, Certificate of Analysis (CoA) verification is insufficient. You
must validate the identity and purity internally. The presence of the bromine atom provides a
unique mass spectrometry signature.

Quality Control Workflow

The following decision tree outlines the mandatory acceptance criteria for this CAS.
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Sample Receipt

(CAS 1260422-02-3)

LC-MS Analysis
(Check Br Isotope Pattern)

l

1H-NMR (DMSO-d6)
(Verify Regiochemistry)

Does Data Match?

Yes No

RELEASE for Synthesis QUARANTINE / Return

Click to download full resolution via product page

Figure 1: Mandatory QC workflow for validating CAS 1260422-02-3 upon receipt.

Analytical Acceptance Criteria
A. Mass Spectrometry (LC-MS)

The bromine atom (

and
) exists in a nearly 1:1 ratio.

o Expected Signal: You must observe two molecular ion peaks of equal intensity separated by

2 mass units.

o Pass Criteria: Intensity ratio of
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is between 0.9 and 1.1.

B. Proton NMR (

‘NMR)

Key diagnostic peaks to confirm the structure (Solvent:

or
):
o Oxazole Methyl: Singlet at

ppm (3H).

o Methoxy Group: Singlet at

ppm (3H).

e Aromatic Region:
o Multiplet for the 1,2,4-trisubstituted benzene ring (
ppm).
o Oxazole C4-H: A distinct singlet often shifted downfield (

ppm), though in fully substituted oxazoles (like this 2,5-disubstituted one), the C4 proton is
the key marker if C4 is unsubstituted. Correction: This molecule is 2,5-disubstituted, so the
C4 position has a proton. This proton should appear as a singlet around

ppm.

Part 5: Strategic Recommendation

For drug development programs targeting p38 kinase or utilizing the oxazole scaffold:
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e Primary Sourcing: Use Chemenu or BOC Sciences for initial gram-scale needs. They have
the most robust supply chains for heterocyclic intermediates.

o Backup Strategy: If "In-Stock" options fail, contract a CRO for synthesis using 4-Bromo-2-
methoxyacetophenone (CAS 2142-69-0) as the starting material. This precursor is cheap
(~$50/100g) and widely available [2].

o Risk Mitigation: Always order 10% more than required for the first batch to allow for
destructive QC testing (NMR/LCMS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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